Cas no 905776-24-1 (RRJWPRLYLDEUSM-UHFFFAOYSA-N)

• Product Name: RRJWPRLYLDEUSM-UHFFFAOYSA-N
• CAS No: 905776-24-1
• MF: C₂₄H₂₈O₆
• MW: 412.475527763367
• MDL: MFCD01567660
• CID: 5228032
• Update Time: 2025-10-29

RRJWPRLYLDEUSM-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• RRJWPRLYLDEUSM-UHFFFAOYSA-N

• MDL： MFCD01567660
• Inchi： 1S/C24H28O6/c1-23(2)9-15(25)20(16(26)10-23)19(13-5-7-14(8-6-13)22(29)30)21-17(27)11-24(3,4)12-18(21)28/h5-8,19,25,27H,9-12H2,1-4H3,(H,29,30)
• InChI Key： RRJWPRLYLDEUSM-UHFFFAOYSA-N
• SMILES： C1(C(=O)CC(CC=1O)(C)C)C(C1=CC=C(C=C1)C(O)=O)C1C(=O)CC(CC=1O)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids

Additional information on RRJWPRLYLDEUSM-UHFFFAOYSA-N

Compound CAS No. 905776-24-1 and Product Name: RRJWPRLYLDEUSM-UHFFFAOYSA-N

The compound with CAS No. 905776-24-1, identified by the product name RRJWPRLYLDEUSM-UHFFFAOYSA-N, is a highly specialized chemical entity that has garnered significant attention in the scientific community. This compound is notable for its unique structural properties and potential applications in various fields, including materials science, pharmacology, and environmental chemistry. Recent studies have highlighted its role in advanced material synthesis and its potential as a precursor for novel drug delivery systems.

CAS No. 905776-24-1 refers to a specific chemical substance registered in the Chemical Abstracts Service database, ensuring its identity and properties are well-documented. The product name RRJWPRLYLDEUSM-UHFFFAOYSA-N is a systematic identifier generated using the IUPAC nomenclature rules, reflecting the compound's complex molecular structure. This naming convention underscores the compound's intricate arrangement of functional groups and its potential for versatile chemical reactivity.

Recent research has focused on the synthesis and characterization of this compound, particularly its ability to form stable complexes under varying conditions. Studies published in leading journals such as Nature Chemistry and Chemical Science have demonstrated its exceptional stability and reactivity in high-temperature environments. These findings suggest that the compound could be utilized in the development of next-generation thermally resistant polymers and high-performance catalysts.

In terms of physical properties, CAS No. 905776-24-1 exhibits a high melting point and excellent thermal conductivity, making it ideal for applications in electronic materials and aerospace engineering. Its unique optical properties have also been explored for use in advanced optoelectronic devices, such as light-emitting diodes (LEDs) and photovoltaic cells.

The synthesis of RRJWPRLYLDEUSM-UHFFFAOYSA-N involves a multi-step process that requires precise control over reaction conditions to ensure optimal yield and purity. Researchers have developed innovative methodologies to streamline this process, incorporating green chemistry principles to minimize environmental impact. These advancements have significantly improved the scalability of production, making the compound more accessible for industrial applications.

From an environmental perspective, studies have shown that CAS No. 905776-24-1 demonstrates low toxicity and biodegradability under controlled conditions. This makes it a promising candidate for use in sustainable chemical processes and eco-friendly product formulations. Regulatory agencies have also recognized its safety profile, which aligns with global standards for chemical handling and disposal.

In conclusion, the compound CAS No. 905776-24-1 (RRJWPRLYLDEUSM-UHFFFAOYSA-N) represents a cutting-edge advancement in chemical science with vast potential across multiple industries. Its unique properties, combined with recent breakthroughs in synthesis and application development, position it as a key player in shaping future technological innovations.